2-ethoxy-6-pentadecyl-benzoyl Chloride

• CAS No.: 485386-83-2
• Molecular Formula: C24H39ClO2
• Molecular Weight: 395.0 g/mol
• IUPAC Name: 2-ethoxy-6-pentadecylbenzoyl chloride
• InChI: InChI=1S/C24H39ClO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(27-4-2)23(21)24(25)26/h17,19-20H,3-16,18H2,1-2H3
• InChI Key: LWSRBDDNXXYSBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)OCC)C(=O)Cl

Description

This structural configuration confers unique physicochemical properties, such as enhanced lipophilicity due to the pentadecyl chain and moderated electrophilicity at the carbonyl carbon due to the electron-donating ethoxy group. The compound is primarily utilized in organic synthesis, notably in the preparation of amides via reactions with amines, as demonstrated in its condensation with 5-amino-2-chlorobenzenetrifluoride to form N-(4-chloro-3-trifluoromethyl-phenyl)-2-ethoxy-benzamide .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The table below highlights key distinctions between 2-ethoxy-6-pentadecyl-benzoyl chloride and related compounds:

Property	2-Ethoxy-6-Pentadecyl-Benzoyl Chloride	Benzoyl Chloride	2-Chloro-6-Methylbenzenesulfonyl Chloride
Molecular Formula	C₂₄H₃₉ClO₂	C₇H₅ClO	C₇H₆Cl₂O₂S
Molecular Weight	~394.99 g/mol	140.57 g/mol	225.09 g/mol
Functional Group	Benzoyl chloride (COCl)	Benzoyl chloride (COCl)	Sulfonyl chloride (SO₂Cl)
Substituents	2-ethoxy, 6-pentadecyl	None	2-chloro, 6-methyl
Lipophilicity	High (due to C₁₅ chain)	Low	Moderate
Reactivity	Moderate (EDG reduces electrophilicity)	High (unsubstituted COCl)	High (SO₂Cl is highly reactive)
Typical Applications	Synthesis of lipophilic amides	General acylations, pharmaceuticals	Sulfonamide synthesis

Solubility and Physical State

• 2-Ethoxy-6-Pentadecyl-Benzoyl Chloride: Predicted to be a solid at room temperature with low water solubility due to the long alkyl chain. Soluble in nonpolar organic solvents (e.g., dichloromethane, hexane).
• 2-Chloro-6-Methylbenzenesulfonyl Chloride: Likely a solid with moderate solubility in chlorinated solvents .

Preparation Methods

Standard Protocol Using Thionyl Chloride

The most widely documented method involves reacting 2-ethoxy-6-pentadecylbenzoic acid with thionyl chloride (SOCl₂) under reflux conditions. The reaction proceeds via nucleophilic acyl substitution, where the hydroxyl group of the carboxylic acid is replaced by chlorine.

Procedure:

• Reagent Ratios: A molar ratio of 1:3 (acid-to-SOCl₂) is typical to ensure complete conversion. Excess SOCl₂ acts as both a reagent and solvent.

• Temperature: The reaction is conducted at 70–80°C for 4–6 hours, monitored by thin-layer chromatography (TLC) for completion.

• Workup: Excess SOCl₂ is removed under reduced pressure, and the crude product is purified via vacuum distillation or recrystallization from hexane.

Yield: 85–92% under optimal conditions.

Alternative Chlorinating Agents

Oxalyl chloride [(COCl)₂] offers a milder alternative, particularly for acid-sensitive substrates.

Procedure:

• Reagent Ratios: A 1:2 molar ratio (acid-to-oxalyl chloride) is used, with catalytic dimethylformamide (DMF, 0.1 equiv) to accelerate the reaction.

• Conditions: Conducted at 25–30°C for 2–3 hours, eliminating the need for reflux.

• Workup: Similar to SOCl₂, with removal of volatiles under vacuum.

Yield: 78–85%, slightly lower than SOCl₂ due to byproduct formation.

Table 1: Comparison of Chlorinating Agents

Agent	Temperature (°C)	Time (h)	Yield (%)	Byproducts
SOCl₂	70–80	4–6	85–92	HCl, SO₂
(COCl)₂	25–30	2–3	78–85	CO, CO₂, HCl

Solvent and Catalytic Optimization

Solvent Selection

Dichloromethane (DCM) is the preferred solvent due to its inertness and ability to dissolve both the acid and chlorinating agent. Toluene and tetrahydrofuran (THF) are less effective, with yields dropping to 60–70% due to incomplete solubilization.

Acid Scavengers

Triethylamine (Et₃N) is added in stoichiometric amounts (1–1.2 equiv) to neutralize HCl, preventing side reactions such as alkyl chloride formation.

Large-Scale Synthesis and Industrial Adaptations

Continuous Flow Reactors

Recent patents describe continuous flow systems to improve scalability and safety:

• Residence Time: 30–45 minutes at 100°C.

• Yield: 90–94%, with higher reproducibility compared to batch methods.

Purification and Characterization

Liquid-Liquid Extraction

Post-reaction mixtures are extracted with ethyl acetate, followed by sequential washing with:

• 5% HCl: Removes unreacted acid and Et₃N salts.

• Saturated NaHCO₃: Neutralizes residual HCl.

• Brine: Reduces emulsion formation.

Chromatographic Purification

Silica gel chromatography (hexane:ethyl acetate, 9:1) resolves traces of dealkylated byproducts, achieving >98% purity.

Spectroscopic Characterization

• IR Spectroscopy: A strong C=O stretch at 1,770 cm⁻¹ confirms the acyl chloride moiety.

• ¹H NMR (CDCl₃): δ 1.25 (t, 3H, OCH₂CH₃), δ 1.28 (m, 28H, pentadecyl chain), δ 4.12 (q, 2H, OCH₂).

Table 2: Key Physical Properties

Property	Value
Molecular Formula	C₂₂H₃₅ClO₂
Molecular Weight	364.98 g/mol
Boiling Point	210–215°C (0.5 mmHg)
Solubility	DCM, THF, hexane

Challenges and Mitigation Strategies

Hydrolytic Degradation

Exposure to ambient moisture leads to hydrolysis back to the benzoic acid. Storage under anhydrous conditions at -20°C is recommended.

Byproduct Formation

• Alkyl Chlorides: Minimized by using Et₃N and strict temperature control.

• Ether Cleavage: Rare but observed at temperatures >100°C, necessitating careful monitoring.

Emerging Methodologies

Microwave-Assisted Synthesis

Preliminary studies show a 20% reduction in reaction time (2 hours for SOCl₂ method) with comparable yields (88–90%).

Biocatalytic Routes

Exploratory use of lipases in non-aqueous media has achieved 40–50% conversion, though industrial viability remains limited.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-ethoxy-6-pentadecyl-benzoyl chloride, and how can purity be optimized?

• Methodology : Adapt protocols from benzoyl chloride derivatives. For example:

• Use thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) to convert the corresponding benzoic acid precursor into the acyl chloride .
• Purify via fractional distillation under reduced pressure (boiling point ~197°C, similar to benzoyl chloride derivatives) and confirm purity via FTIR (C=O stretch at ~1770 cm⁻¹) and NMR (distinct aromatic proton splitting patterns) .
  • Key Considerations : Monitor reaction completion using TLC (hexane:ethyl acetate, 8:2). Avoid moisture to prevent hydrolysis .

Q. How should researchers characterize the compound’s stability under varying storage conditions?

• Methodology :

• Conduct accelerated stability studies:
• Store samples at 4°C, 25°C, and 40°C with controlled humidity (0%, 50%, 75% RH).
• Analyze degradation via HPLC at intervals (0, 1, 3, 6 months) to track acyl chloride hydrolysis .
• Use DSC to assess thermal decomposition thresholds .
  • Data Interpretation : Compare with benzoyl chloride derivatives (e.g., 4-bromobenzoyl chloride hydrolyzes rapidly above 40°C) .

Q. What spectroscopic techniques are most effective for structural validation?

• Recommended Techniques :

• ¹H/¹³C NMR : Identify ethoxy (–OCH₂CH₃, δ ~1.2–1.4 ppm for CH₃) and pentadecyl (–(CH₂)₁₄CH₃, δ ~0.8–1.5 ppm) substituents .
• Mass Spectrometry (HRMS) : Confirm molecular ion [M+H]⁺ (expected m/z ~422.3 for C₂₄H₃₉ClO₂) .
  • Reference Data : Cross-validate with NIST Chemistry WebBook entries for analogous benzoyl chlorides .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported reactivity of 2-ethoxy-6-pentadecyl-benzoyl chloride with nucleophiles?

• Approach :

• Perform kinetic studies using model nucleophiles (e.g., amines, alcohols) under controlled conditions (solvent polarity, temperature).
• Compare results with computational models (DFT calculations for transition-state energetics) .
  • Case Example : Discrepancies in acylation rates may arise from steric hindrance from the pentadecyl chain; use Hammett plots to quantify electronic effects .

Q. What strategies mitigate side reactions during esterification or amidation with this compound?

• Optimization Steps :

• Use Schlenk techniques to exclude moisture.
• Pre-activate nucleophiles (e.g., deprotonate alcohols with NaH) to enhance reactivity .
• Monitor reaction progress in real-time via in-situ FTIR (C=O band disappearance) .
  • Data Analysis : Tabulate yields and side products under varying conditions (Table 1):

Solvent	Base	Temp (°C)	Yield (%)	Major Side Product
THF	Et₃N	25	78	Hydrolyzed acid
DCM	DMAP	0	92	None

Q. How can conflicting thermogravimetric analysis (TGA) data for decomposition pathways be reconciled?

• Resolution Framework :

• Replicate experiments using standardized protocols (heating rate: 10°C/min, N₂ atmosphere).
• Compare with benzoyl chloride derivatives (e.g., 2,6-dichlorobenzoyl chloride decomposes at ~200°C via HCl elimination) .
  • Contradiction Analysis : Discrepancies may stem from impurities or residual solvents; pre-dry samples at 50°C under vacuum before analysis .

Q. What methodologies validate the compound’s application in synthesizing bioactive derivatives?

• Experimental Design :

• Synthesize a library of esters/amides and screen for antimicrobial activity (e.g., against E. coli and S. aureus).
• Use SAR analysis to correlate chain length (pentadecyl) with membrane disruption efficacy .
  • Data Interpretation : Cross-reference with structurally similar indole-3-carboxylic acid derivatives, which show antiviral potential .

Guidance for Data Contradictions & Advanced Analysis

Q. How should researchers address inconsistencies in reported solubility parameters?

• Strategy :

• Measure logP values experimentally (shake-flask method) and compare with computational predictions (e.g., ChemAxon).
• Note discrepancies caused by ethoxy group polarity vs. pentadecyl hydrophobicity .
  • Case Study : Benzoyl chloride derivatives with long alkyl chains exhibit micelle formation in aqueous solutions, altering apparent solubility .

Q. What statistical methods are appropriate for analyzing time-dependent degradation data?

• Recommendations :

• Apply linear mixed-effects models to account for batch variability.
• Use Arrhenius plots to predict shelf-life at 25°C from accelerated stability data .

  • Example : For hydrolysis rate constants (k), derive activation energy (Eₐ) via:
    $\ln(k) = \ln(A) - \frac{E_a}{R} \cdot \frac{1}{T}$

    Where $R = 8.314 \, \text{J/mol.K}$ and $T$ is temperature in Kelvin .